Barium 3-hydroxy-4-[(4-methyl-2-sulphonatophenyl)azo]-2-naphthoate
Barium 3-hydroxy-4-[(4-methyl-2-sulphonatophenyl)azo]-2-naphthoate
Brand Name:
Vulcanchem
CAS No.:
17852-98-1
VCID:
VC21008597
InChI:
InChI=1S/C18H14N2O6S.Ba/c1-10-6-7-14(15(8-10)27(24,25)26)19-20-16-12-5-3-2-4-11(12)9-13(17(16)21)18(22)23;/h2-9,21H,1H3,(H,22,23)(H,24,25,26);/q;+2/p-2
SMILES:
CC1=CC(=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-])S(=O)(=O)[O-].[Ba+2]
Molecular Formula:
C18H12BaN2O6S
Molecular Weight:
521.7 g/mol
Barium 3-hydroxy-4-[(4-methyl-2-sulphonatophenyl)azo]-2-naphthoate
CAS No.: 17852-98-1
Cat. No.: VC21008597
Molecular Formula: C18H12BaN2O6S
Molecular Weight: 521.7 g/mol
* For research use only. Not for human or veterinary use.
![Barium 3-hydroxy-4-[(4-methyl-2-sulphonatophenyl)azo]-2-naphthoate - 17852-98-1](/images/no_structure.jpg)
Specification
| CAS No. | 17852-98-1 |
|---|---|
| Molecular Formula | C18H12BaN2O6S |
| Molecular Weight | 521.7 g/mol |
| IUPAC Name | barium(2+);2-[(3-carboxy-2-oxidonaphthalen-1-yl)diazenyl]-5-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C18H14N2O6S.Ba/c1-10-6-7-14(15(8-10)27(24,25)26)19-20-16-12-5-3-2-4-11(12)9-13(17(16)21)18(22)23;/h2-9,21H,1H3,(H,22,23)(H,24,25,26);/q;+2/p-2 |
| Standard InChI Key | LPMJODPDQRKJEH-LRZQPWDCSA-L |
| Isomeric SMILES | CC1=CC(=C(C=C1)N/N=C\2/C3=CC=CC=C3C=C(C2=O)C(=O)[O-])S(=O)(=O)[O-].[Ba+2] |
| SMILES | CC1=CC(=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-])S(=O)(=O)[O-].[Ba+2] |
| Canonical SMILES | CC1=CC(=C(C=C1)NN=C2C3=CC=CC=C3C=C(C2=O)C(=O)[O-])S(=O)(=O)[O-].[Ba+2] |
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